5-Chloro-1-benzofuran-4-amine

• IUPAC Name: 5-chloro-1-benzofuran-4-amine
• InChI: InChI=1S/C8H6ClNO/c9-6-1-2-7-5(8(6)10)3-4-11-7/h1-4H,10H2
• InChI Key: KFKMMTWCUSFBJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1OC=C2)N)Cl
• Molecular Formula: C8H6ClNO
• DSSTOX Substance ID: DTXSID10624832
• Molecular Weight: 167.59 g/mol
• CAS RN: 412336-61-9

Description

5-Chloro-1-benzofuran-4-amine is a derivative of benzofuran. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of skin diseases such as cancer or psoriasis.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery. It is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds have been developed that have solved some of the problems posed; for example improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing. A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Physical And Chemical Properties Analysis

The physicochemical properties of benzofuran compounds make them an important basis for medicinal chemistry. They are versatile and have unique physicochemical properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

5-Chloro-1-benzofuran-4-amine is involved in the synthesis of new Benzofuran derivatives. In a study, 5-chloro-2-hydroxy acetophenone underwent Fries rearrangement to yield 5-chloro-3-methyl-2-acetyl Benzofuran. This compound was further reacted with aromatic aldehyde and aromatic amines to produce chalcone and Schiff derivatives. These synthesized compounds were screened for their antimicrobial activities, highlighting the potential of 5-Chloro-1-benzofuran-4-amine derivatives in antimicrobial applications (Lunkad et al., 2015).

Chemical Identification and Analysis

Another study focused on the identification of phenyl ring positional isomers of (2-aminopropyl)benzofuran in internet-purchased products. The research involved synthesizing and separating 4-, 5-, 6-, and 7-APBs through chromatography techniques, confirming the presence of these compounds in online research chemical products. This study underscores the importance of analytical methods in identifying and characterizing benzofuran derivatives, including 5-Chloro-1-benzofuran-4-amine related compounds (Stańczuk et al., 2013).

Hydrodehalogenation and Cyclization Reactions

5-Chloro-1-benzofuran-4-amine is also relevant in hydrodehalogenation and cyclization reactions. A study demonstrated photostimulated reactions of aryl chlorides with reduced ethyl benzoate leading to reduced products or cyclized reduced products depending on the presence of suitable double bonds. This research provides insight into the chemical reactions involving 5-Chloro-1-benzofuran-4-amine and its potential in synthesizing various benzofuran compounds (Vaillard et al., 2004).

Antimicrobial and Chemical Synthesis

Another investigation reported the facile synthesis of novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, starting from 5-Chloro-1-benzofuran-4-amine derivatives. These compounds were characterized and screened for their antimicrobial activities, demonstrating the compound's utility in developing new antimicrobial agents (Idrees et al., 2019).

Mechanism of Action

Benzofuran and its derivatives have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets.

Safety and Hazards

When handling 5-Chloro-1-benzofuran-4-amine, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development. There is a need to collect the latest information in this promising area to pave the way for future research. This will help medicinal chemists to develop structure activity relationships (SAR) on these derivatives as antimicrobial drugs.